Cas no 1153355-55-5 (Propane, 1-[(3-bromopropyl)thio]-2-methyl- )

• Product Name: Propane, 1-[(3-bromopropyl)thio]-2-methyl-
• CAS No: 1153355-55-5
• MF: C₇H₁₅BrS
• MW: 211.16300034523
• CID: 5250133
• Update Time: 2025-10-29

Propane, 1-[(3-bromopropyl)thio]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-[(3-Bromopropyl)thio]-2-methylpropane (ACI)
• Propane, 1-[(3-bromopropyl)thio]-2-methyl-

• Inchi： 1S/C7H15BrS/c1-7(2)6-9-5-3-4-8/h7H,3-6H2,1-2H3
• InChI Key： VYJBXWLINMOCOS-UHFFFAOYSA-N
• SMILES： BrCCCSCC(C)C

Additional information on Propane, 1-[(3-bromopropyl)thio]-2-methyl-

Recent Advances in the Study of Propane, 1-[(3-bromopropyl)thio]-2-methyl- (CAS: 1153355-55-5)

Propane, 1-[(3-bromopropyl)thio]-2-methyl- (CAS: 1153355-55-5) is a sulfur-containing organic compound with potential applications in medicinal chemistry and drug development. Recent studies have focused on its synthesis, reactivity, and biological activity, particularly as a building block for more complex molecules. This research brief summarizes the latest findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Propane, 1-[(3-bromopropyl)thio]-2-methyl-, emphasizing its role as an intermediate in the production of novel thioether-based inhibitors. The researchers demonstrated that the bromopropyl group in the compound allows for further functionalization, making it a versatile precursor for targeted drug design. The study also reported improved yield and purity through optimized reaction conditions, which could facilitate its broader use in pharmaceutical applications.

In another recent investigation, scientists examined the compound's potential as a modulator of protein-protein interactions (PPIs). The thioether linkage in Propane, 1-[(3-bromopropyl)thio]-2-methyl- was found to mimic natural disulfide bonds, enabling it to interfere with specific PPIs involved in disease pathways. This discovery, published in ACS Chemical Biology, suggests that derivatives of this compound could be developed into new therapeutic agents for conditions such as cancer and inflammatory diseases.

Further research has explored the pharmacokinetic properties of Propane, 1-[(3-bromopropyl)thio]-2-methyl-. A 2024 preclinical study evaluated its stability, solubility, and membrane permeability, providing critical data for future drug development efforts. The results indicated that while the compound exhibits moderate metabolic stability, structural modifications could enhance its bioavailability for therapeutic use.

The safety profile of Propane, 1-[(3-bromopropyl)thio]-2-methyl- has also been a subject of recent investigation. Toxicological assessments have shown that the compound requires careful handling due to its reactive bromine moiety, but proper formulation can mitigate potential risks. These findings underscore the importance of continued research into safer derivatives and delivery methods for this promising chemical entity.

Looking ahead, researchers are particularly interested in exploring the compound's applications in targeted drug delivery systems. Its ability to form stable conjugates with various biomolecules makes it a candidate for developing prodrugs and antibody-drug conjugates (ADCs). Several pharmaceutical companies have included derivatives of Propane, 1-[(3-bromopropyl)thio]-2-methyl- in their pipeline for novel oncology treatments, with clinical trials expected to begin within the next two years.

In conclusion, recent studies on Propane, 1-[(3-bromopropyl)thio]-2-methyl- (CAS: 1153355-55-5) have revealed its significant potential in drug discovery and development. From its synthetic versatility to its biological activity, this compound continues to attract attention from researchers across multiple disciplines. As investigations progress, we anticipate seeing more applications emerge for this molecule and its derivatives in addressing unmet medical needs.